Cas no 19254-36-5 (Adenosine, 5'-chloro-5'-deoxy-N-methyl-)

• Product Name: Adenosine, 5'-chloro-5'-deoxy-N-methyl-
• CAS No: 19254-36-5
• MF: C₁₁H₁₄ClN₅O₃
• MW: 299.713560581207
• MDL: MFCD31693599
• CID: 1385562
• PubChem ID: 131850520
• Update Time: 2025-05-25

Adenosine, 5'-chloro-5'-deoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-chloro-5'-deoxy-N-methyl-
• 5'-Choloro-5'-deoxy-N6-methyladenosine
• (2S,3S,4R,5R)-2-(Chloromethyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• (2S,3S,4R,5R)-2-(chloromethyl)-5-[6-(methylamino)-9H-purin-9-yl]oxolane-3,4-diol
• CS-0342810
• 19254-36-5
• (2S,3S,4R,5R)-2-(chloromethyl)-5-[6-(methylamino)purin-9-yl]oxolane-3,4-diol

• MDL： MFCD31693599
• Inchi： 1S/C11H14ClN5O3/c1-13-9-6-10(15-3-14-9)17(4-16-6)11-8(19)7(18)5(2-12)20-11/h3-5,7-8,11,18-19H,2H2,1H3,(H,13,14,15)/t5-,7-,8-,11-/m1/s1
• InChI Key： ZVMLWXSKLBTAAU-IOSLPCCCSA-N
• SMILES： ClC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 459.01138
• Monoisotopic Mass: 299.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 198.38

Additional information on Adenosine, 5'-chloro-5'-deoxy-N-methyl-

Adenosine, 5'-chloro-5'-deoxy-N-methyl- (CAS No. 19254-36-5): A Comprehensive Overview in Modern Chemical and Biomedical Research

Adenosine, 5'-chloro-5'-deoxy-N-methyl- (CAS No. 19254-36-5) is a significant compound in the realm of chemical and biomedical research, characterized by its unique structural and functional properties. This compound, often referred to as Adenosine, 5'-chloro-5'-deoxy-N-methyl, has garnered considerable attention due to its role in various biochemical pathways and its potential applications in therapeutic interventions. The CAS No. 19254-36-5 serves as a unique identifier, ensuring precise classification and communication within the scientific community.

The structural modification of adenosine through the introduction of a chloro group at the 5'-position and a deoxy group, coupled with N-methylation, imparts distinct pharmacological characteristics to this molecule. These modifications not only enhance its metabolic stability but also influence its interaction with biological targets, making it a valuable scaffold for drug development. The 5'-chloro-5'-deoxy-N-methyl moiety is particularly noteworthy, as it contributes to the compound's ability to modulate adenosine receptor activity, which is pivotal in regulating cardiovascular function, neurotransmission, and inflammation.

Recent advancements in the field of molecular pharmacology have highlighted the therapeutic potential of Adenosine, 5'-chloro-5'-deoxy-N-methyl-. Studies have demonstrated its efficacy in preclinical models for conditions such as ischemia-reperfusion injury, where it exerts protective effects on myocardial cells by attenuating oxidative stress and inhibiting inflammatory responses. The compound's ability to selectively bind to adenosine receptors (A1, A2A, A2B, and A3) makes it a promising candidate for developing novel therapeutic strategies against a range of disorders.

One of the most compelling aspects of Adenosine, 5'-chloro-5'-deoxy-N-methyl- is its role in modulating immune responses. Emerging research indicates that this compound can influence the balance between pro-inflammatory and anti-inflammatory mediators, potentially offering benefits in the treatment of autoimmune diseases and chronic inflammation. The CAS No. 19254-36-5 remains a critical reference point for researchers investigating these mechanisms, ensuring consistency and accuracy in experimental design and data interpretation.

The synthesis of Adenosine, 5'-chloro-5'-deoxy-N-methyl- involves sophisticated chemical methodologies that require precise control over reaction conditions and reagent selection. The introduction of the chloro group at the 5'-position necessitates careful handling to prevent unwanted side reactions, while the deoxy modification enhances stability against hydrolysis. Advanced techniques such as solid-phase synthesis and enzymatic catalysis have been employed to optimize yield and purity, making this compound more accessible for large-scale applications.

In clinical trials, Adenosine, 5'-chloro-5 '-deoxy-N-methyl has shown promise in improving outcomes for patients with cardiovascular diseases. Its ability to enhance coronary blood flow and reduce myocardial oxygen consumption makes it a valuable adjunct therapy in scenarios such as acute coronary syndromes. Furthermore, its neuroprotective properties have been explored in models of stroke and neurodegenerative disorders, where it demonstrates potential in mitigating neuronal damage.

The regulatory landscape for Adenosine derivatives like Adenosine, 5 '-chloro -deoxy -N -methyl is governed by stringent guidelines to ensure safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing to demonstrate compliance with international standards. The CAS No. 19254 -36 -5 plays a crucial role in this process by providing a standardized identifier that facilitates regulatory submissions and market approvals.

Future research directions for Adenosine , 5 '-chloro -5 '-deoxy -N -methyl are focused on elucidating its mechanism of action at a molecular level. Techniques such as crystallography and computational modeling are being employed to understand how this compound interacts with adenosine receptors at an atomic resolution. These insights will be instrumental in designing next-generation adenosine mimetics with improved selectivity and reduced side effects.

The broader implications of Adenosine , 5 '-chloro -5 '- deoxy -N -methyl extend beyond traditional pharmaceutical applications . Its potential use in nutraceuticals and functional foods is being explored , where it could serve as a bioactive ingredient promoting cardiovascular health and metabolic balance . The CAS No .19254 -36 -5 will continue to be a key reference point as researchers delve into these novel applications.

In conclusion , Adenosine , 5 '- chloro -5 '- deoxy -N -methyl ( CAS No .19254 -36 -5 ) represents a significant advancement in chemical and biomedical research . Its unique structural features , coupled with its diverse therapeutic potential , make it a cornerstone compound for further exploration . As scientific understanding evolves , so too will the applications of this remarkable molecule , shaping the future landscape of medicine and health care .